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Compound of Interest

Compound Name: Ozagrel hydrochloride

Cat. No.: B001120 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ozagrel hydrochloride (CAS: 78712-43-3) is a potent and selective inhibitor of thromboxane

A2 (TXA2) synthase, with a reported IC50 value of approximately 4-11 nM.[1][2][3][4] By

selectively blocking the synthesis of TXA2, a key mediator of platelet aggregation and

vasoconstriction, Ozagrel hydrochloride serves as a valuable tool in cardiovascular and

thrombosis research.[2][5] It does not significantly inhibit other enzymes in the arachidonic acid

cascade, such as cyclooxygenase (COX) or prostacyclin (PGI2) synthase.[2][6] This selectivity

allows for the specific investigation of the TXA2 pathway. Furthermore, by inhibiting TXA2

synthase, the substrate prostaglandin H2 (PGH2) may be shunted towards the synthesis of

PGI2, a potent vasodilator and inhibitor of platelet aggregation.[3][6] These application notes

provide detailed protocols for the preparation, storage, and handling of Ozagrel hydrochloride
stock solutions for experimental use.

Physicochemical Properties
A summary of the key physicochemical properties of Ozagrel hydrochloride is presented

below.
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Property Value Reference(s)

Chemical Name

(2E)-3-[4-(1H-Imidazol-1-

ylmethyl)phenyl]-2-propenoic

acid hydrochloride

[2]

Alternative Names
OKY-046, OKY-046

hydrochloride
[2][3]

CAS Number 78712-43-3 [2][7][8]

Molecular Formula C₁₃H₁₂N₂O₂·HCl [2][7][9]

Molecular Weight 264.71 g/mol [2][8][9]

Purity ≥98% [2]

Solubility Data
Ozagrel hydrochloride exhibits good solubility in aqueous solutions and common organic

solvents. It is crucial to use fresh, high-purity solvents to achieve maximum solubility, as

moisture in solvents like DMSO can reduce solubility.[1]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference(s)

Water 45 - 100 ~170 - 200+ [2][7][9]

DMSO 45 - 53 ~170 - 200 [1][7][9]

Ethanol 5 ~18.88 [7]

Note: Published solubility values may vary slightly between batches. One supplier reports a

much higher solubility in ethanol (53 mg/mL); however, the more conservative value of 5

mg/mL is listed for general guidance.[9]
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Proper preparation of stock solutions is critical for ensuring experimental reproducibility. The

following protocol describes the preparation of a 10 mM stock solution in DMSO.

4.1 Safety Precautions

Handle Ozagrel hydrochloride powder in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Material Safety Data Sheet (MSDS) before use.[10]

4.2 Materials

Ozagrel hydrochloride powder (≥98% purity)

Anhydrous/dry Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes

4.3 Protocol for 10 mM Stock Solution in DMSO

Calculate Required Mass: Use the following formula to determine the mass of Ozagrel
hydrochloride needed.

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight (

g/mol )

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 264.71 g/mol = 2.647 mg
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Weighing: Carefully weigh out 2.65 mg of Ozagrel hydrochloride powder using an

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication may be used to aid dissolution if necessary.[11]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[1][7] Store as recommended in Section 5.0.

4.4 Quick Reference for Stock Solution Preparation

The table below provides the required mass of Ozagrel hydrochloride for preparing common

stock solution concentrations.

Desired Concentration
(mM)

Volume (mL) Mass Required (mg)

1 1 0.265

5 1 1.324

10 1 2.647

50 1 13.236

Storage and Stability
Correct storage is essential to maintain the potency and stability of Ozagrel hydrochloride.
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Form
Storage
Temperature

Duration Notes Reference(s)

Solid Powder -20°C 3 years Store desiccated. [1][7][9]

Stock Solution -80°C 6-12 months

Aliquot to

prevent freeze-

thaw cycles.

[1][3]

Stock Solution -20°C 1 month

Recommended

for short-term

storage.

[1][3][7]

Note: Aqueous solutions should be prepared fresh daily. It is not recommended to store

aqueous solutions for more than one day.[12]

Mechanism of Action and Signaling Pathway
Ozagrel hydrochloride selectively inhibits TXA2 synthase, which catalyzes the conversion of

PGH2 to TXA2. This inhibition reduces the downstream effects of TXA2, such as platelet

aggregation and vasoconstriction, while potentially increasing the production of the vasodilatory

and anti-aggregatory PGI2.[5][6]
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Caption: Ozagrel hydrochloride's mechanism of action.

Example Experimental Workflow: In Vitro Platelet
Aggregation Assay
This diagram outlines a generalized workflow for assessing the effect of Ozagrel
hydrochloride on platelet aggregation induced by arachidonic acid.
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1. Prepare Ozagrel HCl
Stock Solution (e.g., 10 mM in DMSO)

3. Pre-incubate PRP with
Ozagrel HCl or Vehicle (DMSO)

2. Prepare Platelet-Rich Plasma (PRP)
from whole blood

4. Induce Aggregation
(e.g., with Arachidonic Acid)

5. Measure Aggregation
using an aggregometer

6. Analyze Data
(e.g., calculate % inhibition, IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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